Cas no 827007-19-2 ((4R)-6-Methyl-4-phenylchroman-2-one)

• Product name: (4R)-6-Methyl-4-phenylchroman-2-one
• CAS No: 827007-19-2
• MF: C₁₆H₁₄O₂
• MW: 238.28116
• CID: 68883
• PubChem ID: 930768

(4R)-6-Methyl-4-phenylchroman-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-6-Methyl-4-phenylchroman-2-one
• (4R)-3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
• (4R)-6-Methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
• SUHIZPDCJOQZLN-CYBMUJFWSA-N
• DTXSID80359003
• AMY13904
• 6-methyl-4-(r)-phenyl-dihydrocumarin
• 827007-19-2
• (4R)-6-methyl-4-phenyl-3,4-dihydrochromen-2-one
• SCHEMBL5269737

• Inchi： InChI=1S/C16H14O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13H,10H2,1H3
• InChI Key： SUHIZPDCJOQZLN-UHFFFAOYSA-N
• SMILES： CC1=CC=C2C(C(C3C=CC=CC=3)CC(=O)O2)=C1

Computed Properties

• Exact Mass: 238.099379685g/mol
• Monoisotopic Mass: 238.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 351.1°C at 760 mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.595
• PSA: 26.30000
• LogP: 3.43600